Cas no 177420-63-2 (2-Bromo-3-(trifluoromethyl)benzoic acid)

• Product Name: 2-Bromo-3-(trifluoromethyl)benzoic acid
• CAS No: 177420-63-2
• MF: C₈H₄BrF₃O₂
• MW: 269.015372276306
• MDL: MFCD08532493
• CID: 1003288
• PubChem ID: 15261012
• Update Time: 2025-11-07

2-Bromo-3-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-(trifluoromethyl)benzoic acid
• Benzoic acid, 2-broMo-3-(trifluoroMethyl)-
• 2-Bromo-3-carboxybenzotrifluoride
• 2-Bromo-3-trifluoromethylbenzoicacid
• PC5274
• 2-bromo-3-(trifluoromethyl)benzoic aicd
• 2-Bromo-3-carboxybenzotrifluoride, 2-Bromo-alpha,alpha,alpha-trifluoro-m-toluic acid
• FIMDBAHLQCCYJK-UHFFFAOYSA-N
• FCH1389272
• AS04691
• AM62234
• AX8168193
• AB0042410
• ST24027804
• Z0282
• 2-bromo-3-(trifluoromethyl)benzoic acid, Aldrich
• CHA42063
• 2-Bromo-3-(trifluoromethyl)benzoicacid
• 2-bromo-3-(trifluoromethyl)benzoic acid, AldrichCPR
• AKOS016000237
• CS-0041279
• MFCD08532493
• PS-7295
• A881466
• DB-364717
• SCHEMBL2479099
• 177420-63-2
• DTXSID10570628

• MDL： MFCD08532493
• Inchi： 1S/C8H4BrF3O2/c9-6-4(7(13)14)2-1-3-5(6)8(10,11)12/h1-3H,(H,13,14)
• InChI Key： FIMDBAHLQCCYJK-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)O)=CC=CC=1C(F)(F)F

Computed Properties

• Exact Mass: 267.93500
• Monoisotopic Mass: 267.93468g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 3

Experimental Properties

• Water Partition Coefficient: Slightly soluble in water.
• PSA: 37.30000
• LogP: 3.16610

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-Bromo-3-(trifluoromethyl)benzoic acid

Comprehensive Overview of 2-Bromo-3-(trifluoromethyl)benzoic acid (CAS No. 177420-63-2)

2-Bromo-3-(trifluoromethyl)benzoic acid (CAS No. 177420-63-2) is a highly versatile organic compound widely utilized in pharmaceutical, agrochemical, and material science research. Its unique molecular structure, featuring a bromine substituent and a trifluoromethyl group, makes it a valuable intermediate in synthetic chemistry. Researchers and industries frequently seek this compound for its role in drug discovery, catalyst development, and fluorinated compound synthesis.

The growing demand for fluorinated compounds in modern chemistry has positioned 2-Bromo-3-(trifluoromethyl)benzoic acid as a critical building block. Its applications span across medicinal chemistry, where it contributes to the development of novel bioactive molecules. Recent trends in green chemistry and sustainable synthesis have also highlighted the importance of such intermediates in reducing environmental impact while maintaining high efficiency.

One of the most searched questions related to this compound is: "What are the applications of 2-Bromo-3-(trifluoromethyl)benzoic acid in drug development?" The answer lies in its ability to act as a precursor for trifluoromethylated pharmaceuticals, which are known for their enhanced metabolic stability and bioavailability. Additionally, its bromo-substituted aromatic structure allows for further functionalization, making it a favorite among synthetic chemists.

Another hot topic in the scientific community is the use of 2-Bromo-3-(trifluoromethyl)benzoic acid in material science. Its incorporation into polymers and coatings can improve properties such as thermal stability and chemical resistance. This aligns with the increasing focus on high-performance materials for industrial applications, where durability and efficiency are paramount.

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In conclusion, 2-Bromo-3-(trifluoromethyl)benzoic acid (CAS No. 177420-63-2) stands out as a pivotal compound in multiple scientific domains. Its role in advancing pharmaceutical research, agrochemical innovation, and material engineering underscores its significance. As the demand for specialty chemicals continues to rise, this compound will remain a key player in cutting-edge scientific developments.